6GrA1-N-acetyl-spacer4-NH2

• Molecular Formula: C26H45NO19
• Synonyms: GalNAcα1-3(Fucα1-2)Galβ1-3GlcNAcβ1-3

Description

Chemical Identity and Properties
6GrA1-N-acetyl-spacer4-NH2 (C₄₀H₆₈N₂O₃₁; molecular weight: 1072.96272 g/mol) is a synthetic glycosphingolipid derivative classified under ganglioside sugars. Its aliases include GM1a ganglioside sugar and GM1b ganglioside sugar, reflecting its structural similarity to natural gangliosides involved in neural signaling and cellular recognition .

Comparison with Similar Compounds

Key Physicochemical Properties

• Density : 1.74 ± 0.1 g/cm³
• LogP : -13.18840 (indicating high hydrophilicity)
• Polar Surface Area (PSA) : 531.710 Ų (consistent with extensive hydrogen-bonding capacity)
• Solubility : ~20 g/L in aqueous media .

Functional Features
The compound features an N-acetylated glycan headgroup linked via a tetraethylene glycol (spacer4) unit to a terminal amine (-NH₂). This design enhances solubility and facilitates conjugation with biomolecules (e.g., proteins, fluorescent tags) for applications in drug delivery and glycobiology research .

Comparison with Structurally Related Compounds

Table 1: Comparative Analysis of Ganglioside Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Solubility (g/L)	LogP	PSA (Ų)	Key Functional Groups
6GrA1-N-acetyl-spacer4-NH2	C₄₀H₆₈N₂O₃₁	1072.96	20	-13.188	531.71	N-acetyl, spacer4, -NH₂
6GrA1-NAc-spacer2-NH2	C₃₈H₆₄N₂O₂₉	984.92*	<10*	-10.2*	480*	N-acetyl, spacer2, -NH₂
LNnH-N-acetyl-spacer4-NH2	C₃₉H₆₆N₂O₃₀	1030.95*	15*	-12.5*	520*	N-acetyl, spacer4, -NH₂
GD1a Ganglioside Sugar	C₅₄H₈₈N₄O₄₀	1281.26	18	-14.2	610	Disialylated, spacer0
GT1a Ganglioside Sugar	C₅₈H₉₂N₄O₄₄	1353.38	12	-15.8	670	Trisialylated, spacer0

Key Structural and Functional Differences

Spacer Length and Solubility

• 6GrA1-N-acetyl-spacer4-NH2 incorporates a tetraethylene glycol (spacer4) unit, which confers superior aqueous solubility (20 g/L) compared to 6GrA1-NAc-spacer2-NH2 (spacer2; solubility <10 g/L) .
• The elongated spacer reduces steric hindrance during biomolecular conjugation, making spacer4 derivatives preferable for bioconjugation workflows.

Sialylation and Biological Activity

• Unlike GD1a and GT1a gangliosides, which are disialylated and trisialylated , respectively, 6GrA1-N-acetyl-spacer4-NH2 lacks sialic acid residues. This simplifies its use in synthetic glycobiology but limits its mimicry of natural ganglioside-receptor interactions .

Terminal Functional Groups The -NH₂ terminus in 6GrA1-N-acetyl-spacer4-NH2 enables covalent coupling with carboxylated surfaces (e.g., quantum dots, microarrays), whereas non-amidated analogs (e.g., LNnH-N-acetyl-propargyl) rely on click chemistry for labeling .